Cas no 73727-37-4 (1-bromo-3-methylbut-3-en-2-ol)
1-bromo-3-methylbut-3-en-2-ol structure
Product Name:1-bromo-3-methylbut-3-en-2-ol
CAS No:73727-37-4
MF:C5H9BrO
MW:165.028361082077
CID:2800649
PubChem ID:13287040
Update Time:2025-07-29
1-bromo-3-methylbut-3-en-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-3-methylbut-3-en-2-ol
- 73727-37-4
- EN300-1914573
- DTXSID60534811
-
- Inchi: 1S/C5H9BrO/c1-4(2)5(7)3-6/h5,7H,1,3H2,2H3
- InChI Key: XQQCLFGNUSYCFT-UHFFFAOYSA-N
- SMILES: BrCC(C(=C)C)O
Computed Properties
- Exact Mass: 163.98368g/mol
- Monoisotopic Mass: 163.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
1-bromo-3-methylbut-3-en-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914573-1g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 1g |
$1100.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-5g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 5g |
$3189.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-10g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 10g |
$4729.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-0.05g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-0.1g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-0.25g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-0.5g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-1.0g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1914573-2.5g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1914573-5.0g |
1-bromo-3-methylbut-3-en-2-ol |
73727-37-4 | 5g |
$3189.0 | 2023-05-31 |
1-bromo-3-methylbut-3-en-2-ol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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